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Introduction

The Nickel-56 (°®Ni) nucleus, composed of 28 protons and 28 neutrons, holds a special
significance in nuclear physics and astrophysics. Its "doubly magic" nature, with filled proton
and neutron shells, results in enhanced stability compared to neighboring nuclides, although it
Is itself radioactive. This unique characteristic makes it a crucial laboratory for testing nuclear
structure models. Furthermore, 5®Ni plays a pivotal role in stellar nucleosynthesis, particularly in
Type la supernovae, where its radioactive decay chain is the primary energy source powering
the supernova's light curve. This guide provides a comprehensive overview of the properties of
8N, experimental methodologies for its study, and its astrophysical importance.

Core Properties of Nickel-56

The fundamental properties of the 5°Ni nucleus are summarized in the table below, providing a
guantitative basis for understanding its behavior.
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Property

Value

Atomic Mass

55.9421363 + 0.0000119 u[1]

Mass Excess

-53899.645 + 11.130 keV[1]

Binding Energy per Nucleon

8.64277965 MeV[2]

Half-life

6.075 + 0.010 days[3]

Decay Mode

100% Electron Capture (EC) to Cobalt-56[2]

Q-value for EC Decay

2132.9 + 0.6 keV[2]

Spin and Parity

0+[2]

The Doubly Magic Nature of Nickel-56: A Shell Model

Perspective

The stability and structure of atomic nuclei can be understood through the nuclear shell model,

which is analogous to the electron shell model in atoms. Nuclei with filled proton or neutron

shells are termed "magic," and those with both proton and neutron shells filled are "doubly

magic."[4] For >®Ni, with 28 protons and 28 neutrons, the number 28 is a magic number,

making it a doubly magic nucleus.[5] This leads to a spherically symmetric shape in its ground

state and a relatively high binding energy per nucleon compared to its neighbors.

The diagram below illustrates a simplified nuclear shell model, highlighting the filled shells of

>6Ni.
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A simplified representation of the nuclear shell model for the doubly magic Nickel-56.

Radioactive Decay of Nickel-56

Nickel-56 decays exclusively via electron capture to Cobalt-56 (°¢Co), which in turn decays to
the stable Iron-56 (°°Fe). This decay chain is fundamental to the light curves of Type la

supernovae.

Decay Chain Overview

The following diagram illustrates the decay pathway from >Ni to >¢Fe.
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The radioactive decay chain of Nickel-56 to the stable Iron-56.

Detailed Decay Data

The decay of 5®Ni and its daughter >6Co involves the emission of gamma rays with specific
energies and intensities. These gamma rays are the observational signatures of this decay
process. The tables below, with data sourced from the Evaluated Nuclear Structure Data File
(ENSDF)[6][7], provide a detailed look at the primary gamma transitions.

Decay of Nickel-56 (°°Ni) to Cobalt-56 (°¢Co)
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Gamma-ray Energy (keV) Intensity (%)
158.38 98.8
269.50 36.5
480.44 36.5
749.95 49.5
811.85 86.0
1561.8 14.0

Decay of Cobalt-56 (°¢Co) to Iron-56 (°°Fe)

Gamma-ray Energy (keV) Intensity (%)
846.771 99.94
1238.282 66.46
1771.351 15.43
2598.459 16.97
1037.839 14.04
1360.206 4.27
2034.757 7.74
3253.417 7.89

Experimental Methodologies

The study of the short-lived >°Ni nucleus requires specialized experimental techniques for its
production and the subsequent measurement of its properties.

Production of Nickel-56

Heavy-ion fusion-evaporation reactions are a common method for producing >°Ni beams for
experimental studies.[8] A typical reaction involves bombarding a lighter target with a heavier
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ion beam at energies sufficient to overcome the Coulomb barrier.

Example Reaction: 36Ar + 28Sj — 56Ni + 2n + 6p (simplified representation, other exit channels
are possible)

The production and study of >®Ni often take place at radioactive ion beam facilities, such as the
National Superconducting Cyclotron Laboratory (NSCL) at Michigan State University or the
Isotope Production Facility at Los Alamos National Laboratory.[9]

The diagram below outlines a typical experimental workflow for the production and in-flight
separation of 5®Ni.
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A generalized workflow for the production and separation of a Nickel-56 beam.

Experimental Protocols

1. Target Preparation:
e Thin, self-supporting targets of the desired material (e.g., 28Si) are prepared, often through
vacuum evaporation or rolling techniques.[10] The target thickness is a critical parameter

that needs to be optimized for the desired reaction yield and to minimize energy loss and
straggling of the beam and reaction products.

2. Heavy-lon Fusion Reaction:

« Abeam of heavy ions (e.g., 3°Ar) is accelerated to a specific energy, typically a few MeV per
nucleon, and directed onto the production target. The beam energy is chosen to maximize
the cross-section for the desired fusion-evaporation channel leading to >°Ni.

3. In-Flight Separation:

» The reaction products, which include >®Ni and various other nuclides, are then passed
through a fragment separator. This device uses a series of magnetic and electric fields to
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separate the isotopes based on their mass-to-charge ratio and momentum, allowing for the
selection of a relatively pure beam of >6Ni.[11]

4. Detection and Spectroscopy:

e The separated >°Ni beam is then directed to a detector setup to study its properties. For
decay spectroscopy, the beam is implanted into a detector or a catcher foil, and the
subsequent gamma rays from its decay and the decay of its daughter nuclei are detected
using high-purity germanium (HPGe) detectors.[12][13][14] Coincidence measurements
between different detectors are often employed to reconstruct the decay scheme.

Role in Nucleosynthesis

Nickel-56 is a key nuclide in several astrophysical processes, most notably in Type la
supernovae and the rapid proton capture (rp-) process.

Type la Supernovae

In the thermonuclear explosion of a white dwarf that gives rise to a Type la supernova, a
significant amount of the star's carbon and oxygen is fused into heavier elements, with >°Ni
being a primary product. The subsequent radioactive decay of >¢Ni to *Co and then to >°Fe
releases a tremendous amount of energy, which powers the supernova's light curve for months
after the initial explosion. The observed brightness and the rate of decline of the light curve are
directly related to the amount of >°Ni synthesized in the explosion.[15][16][17]

The rp-Process and the vp-Process

In explosive stellar environments rich in protons and at high temperatures, such as X-ray bursts
on the surface of neutron stars (the rp-process) and in the neutrino-driven winds of core-
collapse supernovae (the vp-process), nucleosynthesis can proceed rapidly towards heavier
elements. In these processes, 5°Ni can act as a "waiting point," where the reaction flow is
temporarily stalled due to the relatively long half-life of °®Ni and the competition between proton
capture and photodisintegration on subsequent nuclei. The precise reaction rates of processes
that bypass this waiting point, such as the >>Ni(p,y)>®Cu reaction, are crucial for determining the
final abundances of heavier elements produced in these events.[9][18][19][20][21]

The diagram below illustrates the reaction flow around the >6Ni waiting point in the rp-process.
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Simplified reaction flow in the rp-process around the Nickel-56 waiting point.
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Conclusion

The doubly magic nucleus Nickel-56 stands at the crossroads of nuclear structure physics and
astrophysics. Its unique properties provide a stringent test for our understanding of nuclear
forces and shell structure. The experimental investigation of this unstable nucleus continues to
push the boundaries of radioactive ion beam facilities and detector technologies. Furthermore,
its central role in powering supernova explosions and influencing the flow of nucleosynthesis in
explosive stellar environments underscores its profound importance in shaping the chemical
composition of the universe. The ongoing research into the properties and reactions involving
>6Ni promises to further illuminate the fundamental workings of the cosmos and the atomic
nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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